Cas no 1360953-31-6 (5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid)

• Product Name: 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid
• CAS No: 1360953-31-6
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• MDL: MFCD07378926
• CID: 4817179
• PubChem ID: 146026792
• Update Time: 2026-02-27

5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-fluoro-1H-indazole-3-carboxylic acid
• SY268201
• 1360953-31-6
• MFCD07378926
• 5-Bromo-7-fluoro-1h-indazole-3-carboxylicacid
• 5-bromo-7-fluoro-2H-indazole-3-carboxylic acid
• AS-79634
• D79392
• CS-0310053
• 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid

• MDL： MFCD07378926
• Inchi： 1S/C8H4BrFN2O2/c9-3-1-4-6(5(10)2-3)11-12-7(4)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： SAGLBMDEYPVQLR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=C(C(=O)O)NN=2)F

Computed Properties

• Exact Mass: 257.94402g/mol
• Monoisotopic Mass: 257.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid

Introduction to 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360953-31-6)

5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid, identified by its CAS number 1360953-31-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole family, which is known for its diverse biological activities and potential applications in drug development. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid contribute to its unique chemical properties. The bromine atom at the 5-position and the fluorine atom at the 7-position introduce electrophilic and electron-withdrawing effects, respectively, which can influence the compound's interactions with biological targets. These substituents also make it a versatile building block for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in indazole derivatives due to their potential therapeutic applications. 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid has been studied for its role in developing novel compounds that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The indazole core is a common motif in many bioactive molecules, and modifications at specific positions can lead to significant changes in biological activity.

One of the most compelling aspects of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid is its utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop new drug candidates targeting various diseases. For instance, studies have shown that derivatives of this compound can interact with specific enzymes and receptors, modulating pathways involved in cancer progression and inflammation.

The bromine substituent at the 5-position of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid is particularly noteworthy, as it provides a site for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to introduce aryl or heteroaryl groups into a molecule, enhancing its binding affinity and selectivity for biological targets. Similarly, the fluorine atom at the 7-position can influence metabolic stability and pharmacokinetic properties, making it an attractive feature for drug design.

Recent advancements in computational chemistry have also highlighted the importance of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid in virtual screening and drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets such as kinases and transcription factors, suggesting its potential as a lead compound or scaffold for further optimization.

The carboxylic acid group at the 3-position of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid provides another avenue for functionalization. This group can be used to form esters, amides, or other derivatives, which can modify the compound's solubility, bioavailability, and metabolic profile. Such modifications are crucial in pharmaceutical development, as they can improve drug-like properties and enhance therapeutic efficacy.

Several recent studies have explored the pharmacological potential of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid and its derivatives. For example, researchers have investigated its effects on enzymes involved in cancer metabolism, demonstrating promising results in preclinical models. Additionally, studies have shown that certain analogs of this compound exhibit significant anti-inflammatory activity by modulating cytokine production and immune cell function.

The synthetic accessibility of 5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid is another factor contributing to its popularity in research. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors. These synthetic routes are well-documented and optimized, making it readily available for researchers interested in exploring its applications.

In conclusion,5-Bromo-7-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360953-31-6) is a versatile and valuable compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing novel bioactive molecules targeting various diseases. The growing body of research on this compound underscores its importance as a tool for drug discovery and development.